Cas no 22865-62-9 (4-methanesulfinylaniline)

• Product Name: 4-methanesulfinylaniline
• CAS No: 22865-62-9
• Molecular Formula: C₇H₉NOS
• Molecular Weight: 155.21746
• CID: 1412394
• PubChem ID: 11435065

4-methanesulfinylaniline Properties

Names and Identifiers

• Benzenamine, 4-(methylsulfinyl)-
• 4-(methylsulfinyl)Benzenamine
• 22865-62-9
• SCHEMBL514595
• SCHEMBL8811624
• CS-0376030
• 4-(Methylsulfinyl)aniline
• 4-(methanesulfinyl)phenylamine
• AKOS008143815
• F83888
• EN300-51157
• 4-methanesulfinylaniline
• SULNLNVYOGZGNK-UHFFFAOYSA-N
• 4-Methylsulfinylaniline
• DA-22158
• p-methylsulfinylaniline
• Z609944508

• InChIKey： SULNLNVYOGZGNK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9NOS/c1-10(9)7-4-2-6(8)3-5-7/h2-5H,8H2,1H3
• SMILES： CS(=O)C1=CC=C(C=C1)N

Computed Properties

• Exact Mass: 155.04057
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 155.04048508g/mol
• Heavy Atom Count: 10
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides